Cas no 143993-12-8 (2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one)

• Product Name: 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one
• CAS No: 143993-12-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD04621559
• CID: 841160
• Update Time: 2025-06-14

2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-((Methylamino)methyl)quinazolin-4(3H)-one
• 2-(methylaminomethyl)-1H-quinazolin-4-one
• 2-[(METHYLAMINO)METHYL]-4(3H)-QUINAZOLINONE X2HCL 2H2O
• 4(1H)-Quinazolinone, 2-[(methylamino)methyl]-
• 2-[(methylamino)methyl]quinazolin-4(3H)-one(SALTDATA: 2HCl 1.9H2O)
• 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one

• MDL： MFCD04621559
• Inchi： 1S/C10H11N3O/c1-11-6-9-12-8-5-3-2-4-7(8)10(14)13-9/h2-5,11H,6H2,1H3,(H,12,13,14)
• InChI Key： DMJLEOHAYHKRRH-UHFFFAOYSA-N
• SMILES： CNCC1NC(=O)C2C(=CC=CC=2)N=1

Computed Properties

• Exact Mass: 189.09033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: nothing

Experimental Properties

• PSA: 53.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one

Research Brief on 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one (CAS: 143993-12-8): Recent Advances and Applications

2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one (CAS: 143993-12-8) is a quinazolinone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) modulation. Recent studies have highlighted its role as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one on a range of protein kinases, including EGFR and BRAF, which are critical targets in oncology. The researchers employed molecular docking and in vitro kinase assays to demonstrate the compound's binding affinity and selectivity. The results indicated that this quinazolinone derivative exhibits moderate to strong inhibition of specific kinase isoforms, suggesting its potential as a lead compound for further optimization in cancer therapy.

In addition to its kinase inhibitory properties, recent research has explored the neuropharmacological potential of 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one. A 2024 study in Neuropharmacology reported its modulatory effects on GABA_A receptors, which are implicated in anxiety and epilepsy. The compound was found to enhance GABAergic transmission in rodent models, indicating its possible utility in developing new anxiolytic or anticonvulsant drugs. However, further preclinical studies are required to assess its safety and efficacy profiles.

The synthetic pathways for 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one have also been refined in recent years. A 2023 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis method that improves yield and reduces byproducts, making the compound more accessible for large-scale production. This advancement is particularly relevant for pharmaceutical companies interested in incorporating this scaffold into their drug development pipelines.

Despite these promising findings, challenges remain in the clinical translation of 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the core structure to enhance its drug-like properties while retaining its pharmacological activity.

In conclusion, 2-[(methylamino)methyl]-3,4-dihydroquinazolin-4-one (CAS: 143993-12-8) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in kinase inhibition and CNS modulation make it a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic properties and evaluating its therapeutic efficacy in disease-relevant models.